3-[(2-chlorobenzoyl)amino]-N-(2,5-dichlorophenyl)-4-methoxybenzamide

• IUPAC Name: 3-[(2-chlorobenzoyl)amino]-N-(2,5-dichlorophenyl)-4-methoxybenzamide
• InChI: InChI=1S/C21H15Cl3N2O3/c1-29-19-9-6-12(20(27)25-17-11-13(22)7-8-16(17)24)10-18(19)26-21(28)14-4-2-3-5-15(14)23/h2-11H,1H3,(H,25,27)(H,26,28)
• InChI Key: IGBNMVGTTFLXQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)Cl)Cl)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H15Cl3N2O3
• Molecular Weight: 449.7 g/mol

Description

The compound is a complex organic molecule that likely contains a benzamide moiety, which is common in many pharmaceuticals. Benzamides are known to have various biological applications.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzamide derivatives are often synthesized from reactions of arylamine compounds with acyl chlorides.

Molecular Structure Analysis

The molecular structure of similar compounds involves a benzene ring, which is aromatic in nature due to the delocalization of π-electrons.

Chemical Reactions Analysis

Benzamide derivatives can undergo various chemical reactions. For instance, they can react with thionyl chloride to afford carboxamides.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a specific molecular weight and a linear formula.

Mechanism of Action

The mechanism of action of similar compounds is not fully understood, but they are believed to work by binding with high affinity to multiple receptors, which is helpful in developing new useful derivatives.